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Compound of Interest

Compound Name: 1-Methyladenosine (Standard)

Cat. No.: B15540847

Essential Safety and Handling Guide for 1-
Methyladenosine

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 1-Methyladenosine. The following procedures and
recommendations are designed to ensure safe operational handling and disposal.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1-Methyladenosine is presented

below.
Property Value
Molecular Formula C11H15N504[1]
Molecular Weight 281.27 g/mol [1]
Appearance White to light yellow solid/powder[2]
Storage Temperature -10°C to -20°C
Solubility Soluble in DMSO (20 mg/ml), PBS (pH 7.2) (10
mg/ml), and DMF (5 mg/ml)[3]
Melting Point >217°C (decomposes)[4]
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Personal Protective Equipment (PPE)

Due to the absence of a specific Safety Data Sheet (SDS) for 1-Methyladenosine, the following
PPE recommendations are based on the SDS for the structurally similar compound 1-
Methyladenine and general laboratory safety protocols for handling chemical solids.[2] A
thorough hazard assessment should be conducted for any specific experimental procedure.[5]

Recommended for Splash

PPE Category Minimum Requirement
Hazard
] Safety glasses with side Chemical safety goggles and a
Eye and Face Protection ) )
shields[5] face shield[5]

Double-gloving with nitrile

gloves or wearing Silver Shield

Hand Protection Disposable nitrile gloves[5] ) o
gloves under disposable nitrile
gloves[5]

) Chemical-resistant apron over

Body Protection Laboratory coat[5]

a lab coat

] Use a NIOSH-approved
Not generally required for ) ) )
_ ) o respirator if handling large
Respiratory Protection small quantities in a well- . ) ]
) quantities or if dust is
ventilated area.
generated.[6]

Footwear Closed-toe shoes[5][6] N/A

Operational Plan: Handling 1-Methyladenosine Powder

1. Engineering Controls:

Handle 1-Methyladenosine in a well-ventilated area.[2]

For procedures that may generate dust, use a chemical fume hood or a glove box.
2. Procedural Steps:

Preparation: Before handling, ensure the work area is clean and uncluttered. Assemble all

necessary equipment and reagents.
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» Donning PPE: Put on the required personal protective equipment as outlined in the table
above.

» Weighing: If weighing the solid, do so on a tared weigh boat or paper within a chemical fume
hood or a balance enclosure to minimize dust dispersal.

» Dissolving: To prepare a solution, add the solvent to the vessel containing the 1-
Methyladenosine powder slowly to avoid splashing. If necessary, sonicate or vortex to fully
dissolve.

e Handling Solutions: When working with solutions of 1-Methyladenosine, always use
appropriate hand and eye protection.[5]

3. Post-Handling:

o Wipe down the work area with an appropriate solvent (e.g., 70% ethanol) to decontaminate
surfaces.

o Properly doff and dispose of gloves and any other contaminated disposable PPE.

e Wash hands thoroughly with soap and water after handling the compound.[2][6]

Disposal Plan

e Solid Waste: Dispose of solid 1-Methyladenosine and any contaminated disposable
materials (e.g., weigh boats, gloves, paper towels) in a clearly labeled hazardous waste
container.[2]

e Liquid Waste: Collect all solutions containing 1-Methyladenosine in a designated, sealed,
and clearly labeled hazardous waste container.

o Disposal Method: All chemical waste must be disposed of through your institution's
Environmental Health and Safety (EHS) office or equivalent department. Do not pour
chemical waste down the drain.[2]

Visual Workflow for Handling 1-Methyladenosine
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The following diagram illustrates the standard workflow for safely handling 1-Methyladenosine
powder in a laboratory setting.

1. Prepare Work Area
(Clean & Uncluttered)

:

2. Don Appropriate PPE
(Lab Coat, Gloves, Goggles)

Prep%ation

3. Weigh Compound
(In Fume Hood)

:

4. Prepare Solution
(Add Solvent Slowly)

Handling

v

5. Decontaminate Work Area

'

6. Dispose of Waste
(Labeled Hazardous Waste Container)

:

7. Doff PPE & Wash Hands

Post-Handling & Disposal

Figure 1: Standard Operating Procedure for Handling 1-Methyladenosine Powder

Click to download full resolution via product page
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Caption: Workflow for safe handling of 1-Methyladenosine powder.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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